Cas no 1420956-33-7 (tert-Butyl 4-methyl-4-(methylamino)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-methyl-4-(methylamino)piperidine-1-carboxylate
• CAS No: 1420956-33-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD24383576
• CID: 2091923
• PubChem ID: 71648005
• Update Time: 2025-08-05

tert-Butyl 4-methyl-4-(methylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-methyl-4-(methylamino)piperidine-1-carboxylate
• SCHEMBL23642559
• 1-Boc-4-Methyl-4-(methylamino)piperidine
• EN300-3555419
• tert-Butyl4-methyl-4-(methylamino)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-methyl-4-(methylamino)-, 1,1-dimethylethyl ester
• CS-0446052
• 1420956-33-7
• DB-266939
• AKOS023209670

• MDL： MFCD24383576
• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-8-6-12(4,13-5)7-9-14/h13H,6-9H2,1-5H3
• InChI Key： FVKGJPQRYGYANU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)(CC1)NC)=O

Computed Properties

• Exact Mass: 228.183778013Da
• Monoisotopic Mass: 228.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-methyl-4-(methylamino)piperidine-1-carboxylate

Research Brief on tert-Butyl 4-methyl-4-(methylamino)piperidine-1-carboxylate (CAS: 1420956-33-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-Butyl 4-methyl-4-(methylamino)piperidine-1-carboxylate (CAS: 1420956-33-7) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its piperidine scaffold and tert-butyl carbamate protection, has garnered attention for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and enzyme inhibitors. The following brief provides an overview of the latest research findings and developments related to this compound.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of tert-Butyl 4-methyl-4-(methylamino)piperidine-1-carboxylate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). Researchers utilized this intermediate to develop a series of derivatives with enhanced binding affinity for the serotonin transporter (SERT). The study reported a 30% improvement in inhibitory activity compared to traditional SSRIs, suggesting its potential in treating depression and anxiety disorders with reduced side effects.

In another investigation, highlighted in Bioorganic & Medicinal Chemistry Letters (2024), the compound was employed as a precursor for the design of novel kinase inhibitors. The research team modified the piperidine core to target specific oncogenic kinases, achieving promising results in preclinical models of breast cancer. The study emphasized the compound's versatility in medicinal chemistry, particularly its ability to serve as a scaffold for diverse pharmacological activities.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of tert-Butyl 4-methyl-4-(methylamino)piperidine-1-carboxylate in the development of next-generation analgesics. The patent highlights the compound's role in creating μ-opioid receptor agonists with improved selectivity, potentially addressing the opioid crisis by reducing addiction liability while maintaining analgesic efficacy.

From a synthetic chemistry perspective, advancements in the large-scale production of this intermediate have been reported. A 2024 study in Organic Process Research & Development detailed an optimized synthetic route that improved yield by 45% while reducing environmental impact through greener solvent systems. This development is particularly significant for industrial applications, where cost-effective and sustainable production methods are increasingly prioritized.

In conclusion, tert-Butyl 4-methyl-4-(methylamino)piperidine-1-carboxylate continues to demonstrate its value as a versatile building block in medicinal chemistry. Recent research underscores its potential across multiple therapeutic areas, from CNS disorders to oncology and pain management. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is likely to remain a focal point in drug discovery efforts. Future research directions may include exploration of its applications in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras).